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Compound of Interest

Compound Name: 1-Ethynylcyclohexene

Cat. No.: B1205888

Essential Safety and Handling Guide for 1-
Ethynylcyclohexene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-
Ethynylcyclohexene (CAS: 931-49-7). Adherence to these protocols is essential for ensuring
laboratory safety and regulatory compliance. This document serves as a procedural resource to
minimize risks associated with the handling of this chemical.

Hazard Identification and Quantitative Data

1-Ethynylcyclohexene is a flammable and irritant compound that requires careful handling.[1]
It is classified as a Flammable Liquid Category 3, Skin Irritant Category 2, Eye Irritant Category
2, and Specific Target Organ Toxicity (Single Exposure) Category 3, targeting the respiratory
system.[1][2][3]

Table 1: Physical and Chemical Properties of 1-Ethynylcyclohexene
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Property Value

Molecular Formula CsH1o[1][4]

Molecular Weight 106.17 g/mol [4][5]

Physical State Liquid[3][6]

Density 0.903 g/mL at 25 °C[4][5]
Boiling Point 148-151 °C[4][5]

Flash Point 29 °C (84.2 °F) - closed cup[?]
Storage Temperature 2-8°C[3][7]

Operational Plan: Handling and Storage

Strict adherence to the following procedures is mandatory to ensure the safe handling and
storage of 1-Ethynylcyclohexene.

Engineering Controls

» Ventilation: Always handle this chemical in a well-ventilated area.[8] Use of a chemical fume
hood is required to minimize inhalation exposure.

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other
ignition sources.[8] Use explosion-proof electrical and lighting equipment.[8]

« Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge.[8] Use non-sparking tools.[8]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[9]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Type Specification

Wear chemical safety goggles or glasses with
side-shields conforming to EN166 (EU) or

Eye/Face Protection OSHA 29 CFR 1910.133 (US) standards.[8][10]
A face shield may be necessary for splash-

prone operations.[3]

Wear suitable protective gloves (e.g., nitrile
Skin Protection rubber) and flame-retardant antistatic protective

clothing to prevent skin contact.[4][11]

If ventilation is inadequate, use a NIOSH-
) ) approved respirator with an appropriate filter for
Respiratory Protection ]
organic vapors (e.g., type ABEK EN14387) or a

dust mask (type N95 US).[2][3][10]

Safe Handling Protocol

» Preparation: Before handling, ensure all engineering controls are operational and required
PPE is correctly donned.

» Dispensing: Avoid breathing vapors, mist, or gas.[8] Keep the container tightly closed when
not in use.[8]

e Hygiene: Wash hands thoroughly after handling and before breaks.[8] Do not eat, drink, or
smoke in the work area.[12]

» Contamination: Immediately change any contaminated clothing.[11]

Storage Requirements

» Store in a cool, dry, and well-ventilated place, away from incompatible substances.[8]
o Keep containers tightly closed and stored at the recommended temperature of 2-8°C.[3][7]

o Store in an area designated for flammable liquids.[2][3]
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Emergency Procedures

Immediate and appropriate response is critical in an emergency.

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4][13]

o Skin Contact: Take off immediately all contaminated clothing.[8] Rinse skin with plenty of
water or shower.[8] If skin irritation occurs, get medical advice.[8]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] Call
a poison center or doctor if you feel unwell.[8]

 Ingestion: Rinse mouth. Do not induce vomiting. Seek immediate medical attention.[13]

Spill and Fire Response

o Spills: Evacuate personnel to a safe area.[8] Remove all sources of ignition.[9] Wear
appropriate PPE. Contain the spill using non-combustible absorbent material, then collect for
disposal.[8]

o Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish.
[8][9] Vapors may form explosive mixtures with air.[9] Firefighters should wear self-contained
breathing apparatus.[8]

Disposal Plan

Proper disposal is crucial for environmental safety and regulatory compliance. This chemical
must be treated as hazardous waste.

Step-by-Step Disposal Protocol

o Waste Collection: Collect all waste containing 1-Ethynylcyclohexene (including
contaminated materials) in a dedicated, clearly labeled, and sealable container made of
compatible material.[14]
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e Labeling: The container must be labeled "Hazardous Waste" and include the full chemical
name, concentration, associated hazards (Flammable, Irritant), and the accumulation start
date.[14]

o Storage of Waste: Store the waste container in a designated, secure, and well-ventilated
area, away from incompatible materials and ignition sources.

» Final Disposal: Do not dispose of this chemical down the drain or as common trash.[14]
Arrange for disposal through your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.[14] The recommended
disposal method is high-temperature incineration at a licensed facility.[14]

Workflow for Safe Handling

The following diagram outlines the essential workflow for safely managing 1-
Ethynylcyclohexene from receipt to disposal.
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Workflow for Safe Handling of 1-Ethynylcyclohexene
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Caption: Logical workflow for the safe handling of 1-Ethynylcyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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